Cas no 1797299-45-6 (N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide)

• Product Name: N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide
• CAS No: 1797299-45-6
• MF: C₁₉H₁₉NO₅S₂
• MW: 405.487862825394
• CID: 5371677
• Update Time: 2025-10-30

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(2-Furanylcarbonyl)-2-thienyl]methyl]-4-methoxybenzeneethanesulfonamide
• N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide

• Inchi： 1S/C19H19NO5S2/c1-24-15-6-4-14(5-7-15)10-12-27(22,23)20-13-16-8-9-18(26-16)19(21)17-3-2-11-25-17/h2-9,11,20H,10,12-13H2,1H3
• InChI Key： WHOWAONQVVZXNC-UHFFFAOYSA-N
• SMILES： C1(CCS(NCC2SC(C(C3=CC=CO3)=O)=CC=2)(=O)=O)=CC=C(OC)C=C1

Experimental Properties

• Density: 1.335±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.5±65.0 °C(Predicted)
• pka: 9.46±0.40(Predicted)

Additional information on N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide

N-{[5-(Furan-2-carbonyl)thiophen-2-yl]methyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide: A Comprehensive Overview

The compound N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide, with CAS No. 1797299-45-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiophene ring substituted with a furan carbonyl group and a sulfonamide moiety attached to a methoxyphenyl group. These structural elements contribute to its intriguing chemical properties and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of thiophene-containing compounds in various biological systems. The thiophene ring, a five-membered heterocycle with two sulfur atoms, is known for its stability and ability to participate in diverse chemical reactions. In this compound, the thiophene ring is further substituted with a furan carbonyl group at the 5-position, creating a conjugated system that enhances electronic communication within the molecule. This conjugation is believed to play a critical role in modulating the compound's electronic properties, making it an attractive candidate for applications in optoelectronics and sensors.

The sulfonamide group, another key feature of this compound, is known for its versatility in medicinal chemistry. Sulfonamides are commonly used as bioisosteres of carboxylic acids and amides due to their ability to form hydrogen bonds and interact with biological targets. In this case, the sulfonamide is attached to a 4-methoxyphenyl group, which introduces additional electronic and steric effects. The methoxy group at the para position of the phenyl ring is particularly significant, as it can influence the compound's solubility, stability, and bioavailability.

Recent research has focused on the synthesis and characterization of this compound using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into the compound's stereochemistry, regioselectivity, and reactivity under various conditions. For instance, researchers have explored the use of this compound as a building block for constructing more complex molecular architectures, leveraging its unique functional groups for modular assembly.

In terms of biological activity, preliminary assays have suggested that this compound exhibits potential as an inhibitor of certain enzyme targets. The combination of the thiophene-furan system and the sulfonamide group creates a molecule with both hydrophobic and hydrophilic regions, which can facilitate interactions with biomolecules. However, further studies are required to fully understand its pharmacokinetic profile and therapeutic potential.

From a materials science perspective, the conjugated system in this compound makes it an interesting candidate for applications in organic electronics. The thiophene-furan system can potentially act as a π-conjugated backbone for semiconducting materials or light-emitting devices. Researchers have also investigated its ability to self-assemble into ordered nanostructures under specific conditions, which could be exploited for developing advanced materials with tailored properties.

In conclusion, N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide represents a fascinating example of how structural complexity can lead to multifunctional properties in organic compounds. With ongoing research exploring its synthesis, characterization, and applications across diverse fields, this compound continues to be an area of active investigation for scientists worldwide.